Cas no 139363-43-2 (Benzoxazole, 7-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]-)
139363-43-2 structure
Product Name:Benzoxazole, 7-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]-
CAS No:139363-43-2
MF:C15H9ClF3NO
MW:311.686273336411
CID:1268135
Update Time:2024-08-04
Benzoxazole, 7-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoxazole, 7-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]-
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- Inchi: 1S/C15H9ClF3NO/c16-8-10-2-1-3-12-13(10)21-14(20-12)9-4-6-11(7-5-9)15(17,18)19/h1-7H,8H2
- InChI Key: CNXRNFDAPDSNLQ-UHFFFAOYSA-N
- SMILES: O1C2=C(CCl)C=CC=C2N=C1C1=CC=C(C(F)(F)F)C=C1
Computed Properties
- Exact Mass: 311.03257
Experimental Properties
- Density: 1.378±0.06 g/cm3(Predicted)
- Boiling Point: 363.2±42.0 °C(Predicted)
- PSA: 26.03
- pka: 0.26±0.30(Predicted)
Benzoxazole, 7-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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